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Compound of Interest

Compound Name: Lasofoxifene tartrate

Cat. No.: B1674531 Get Quote

The following provides essential safety and logistical information for the proper disposal of

lasofoxifene tartrate, a selective estrogen receptor modulator (SERM). Adherence to these

procedures is critical to ensure personnel safety and environmental protection, in accordance

with federal, state, and local regulations. Lasofoxifene is recognized as being very toxic to

aquatic life with long-lasting effects, making proper disposal paramount.[1][2]

Hazard Profile
Before handling or disposing of lasofoxifene tartrate, it is crucial to be aware of its hazard

profile. This information is typically found in the Safety Data Sheet (SDS) provided by the

manufacturer.
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Hazard Category Classification Source

Aquatic Hazard (Acute) Very toxic to aquatic life

Aquatic Hazard (Chronic)
Very toxic to aquatic life with

long lasting effects
[1]

Serious Eye Damage Causes serious eye damage [1]

Reproductive Toxicity
May damage fertility or the

unborn child
[1][2]

Specific Target Organ Toxicity

Causes damage to organs

through prolonged or repeated

exposure

[1]

Environmental Hazard
Water Hazard Class 3:

Extremely hazardous for water

Disposal Protocol for Lasofoxifene Tartrate
This protocol outlines the step-by-step procedure for the safe disposal of lasofoxifene tartrate
in a laboratory or research setting. This material should not be disposed of in household trash

or flushed down the drain.[3]

1. Personal Protective Equipment (PPE) and Handling:

Always handle lasofoxifene tartrate in a well-ventilated area, preferably within a chemical

fume hood, to prevent the dispersion of dust.[4]

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

[1][4]

Avoid generating dust. If handling powders, use techniques such as wet mopping for cleanup

of spills.[2]

2. Waste Segregation and Collection:

All waste containing lasofoxifene tartrate, including pure compound, contaminated

materials (e.g., weigh boats, gloves, wipes), and empty containers, must be segregated as
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hazardous waste.

Collect all solid waste in a clearly labeled, sealed, and airtight container.[2][4] The container

should be marked as "Hazardous Waste" and include the chemical name "Lasofoxifene
Tartrate."

Empty containers may retain product residue and should be treated as hazardous waste.

3. Treatment and Disposal Method:

The recommended method for the disposal of lasofoxifene tartrate is incineration.[3][4]

Engage a licensed professional waste disposal service to handle the collection and

destruction of the chemical waste.[2]

It may be possible to dissolve or mix the material with a combustible solvent for incineration

in a chemical incinerator equipped with an afterburner and scrubber system.[4] This should

only be performed by trained personnel in accordance with the disposal company's

guidelines.

4. Regulatory Compliance:

All disposal activities must comply with federal, state, and local environmental regulations.[2]

[4] This includes adherence to the Resource Conservation and Recovery Act (RCRA)

guidelines set by the U.S. Environmental Protection Agency (EPA).[3][5][6]

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance and to ensure compliance with all applicable regulations.

5. Spill Management:

In case of a spill, contain the source if it is safe to do so.[2]

Carefully sweep or vacuum the spilled solid material, taking care not to create dust, and

place it into the designated hazardous waste container.[2][4]

Clean the spill area thoroughly with a damp cloth or absorbent material and dispose of all

cleanup materials as hazardous waste.[2]
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Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of lasofoxifene tartrate.

Start: Lasofoxifene Tartrate Waste Generated

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(Pure compound, contaminated items, empty containers)

Step 3: Collect in Labeled, Sealed Container
'Hazardous Waste: Lasofoxifene Tartrate'

Step 4: Consult Institutional EHS Department

Step 5: Arrange Pickup by Licensed
Waste Disposal Service

Step 6: Final Disposal via
Chemical Incineration

End: Compliant Disposal Complete
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Click to download full resolution via product page

Caption: Workflow for the compliant disposal of lasofoxifene tartrate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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